Cas no 1361695-30-8 (2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361695-30-8
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4966367
• Update Time: 2025-05-25

2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-7-3-8(11(15)9(14)4-7)10-6(5-18)1-2-17-12(10)16/h1-5H
• InChI Key： VUXGJIYWBQIIBV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=CC=1C=O)F)Cl)Cl

Computed Properties

• Exact Mass: 302.942075 g/mol
• Monoisotopic Mass: 302.942075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.5
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde

Research Brief on 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde (CAS: 1361695-30-8): Recent Advances and Applications

2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde (CAS: 1361695-30-8) is a fluorinated and chlorinated isonicotinaldehyde derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogen-substituted aromatic structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of both fluorine and chlorine atoms in its structure enhances its reactivity and binding affinity, making it a valuable intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde to improve its yield and purity. Advanced synthetic routes, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to achieve higher efficiency and reduced reaction times. These methodological advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In medicinal chemistry, this compound has been investigated as a key intermediate in the development of novel kinase inhibitors and antimicrobial agents. Its ability to interact with specific protein targets, such as tyrosine kinases, has been demonstrated through molecular docking studies and in vitro assays. Preliminary results indicate that derivatives of 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde exhibit potent inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the agrochemical industry has explored the use of this compound in the design of new pesticides and herbicides. Its halogen-rich structure contributes to its stability and bioactivity, making it a candidate for controlling resistant pest populations. Field trials are currently underway to evaluate its efficacy and environmental impact, with preliminary data showing promising results in terms of both performance and safety.

Despite these advancements, challenges remain in the widespread adoption of 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde. Issues such as its solubility, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and unlock the full potential of this compound.

In conclusion, 2-Fluoro-3-(2,3,5-trichlorophenyl)isonicotinaldehyde represents a versatile and promising compound in the fields of chemical biology and medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers and industry professionals alike. Continued investment in research and development is expected to yield new insights and applications, further solidifying its role in advancing science and technology.